1-(2,6-difluorobenzoyl)-4-propylpiperazine

• IUPAC Name: (2,6-difluorophenyl)-(4-propylpiperazin-1-yl)methanone
• InChI: InChI=1S/C14H18F2N2O/c1-2-6-17-7-9-18(10-8-17)14(19)13-11(15)4-3-5-12(13)16/h3-5H,2,6-10H2,1H3
• InChI Key: HYKOWJZALOFOAZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)C(=O)C2=C(C=CC=C2F)F
• Molecular Formula: C14H18F2N2O
• Molecular Weight: 268.30 g/mol

Description

1-(2,6-difluorobenzoyl)-4-propylpiperazine, also known as DFPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DFPP belongs to the class of piperazine derivatives and has been shown to possess a wide range of pharmacological properties. In

Scientific Research Applications

1-(2,6-difluorobenzoyl)-4-propylpiperazine has been shown to possess a wide range of pharmacological properties, including antidepressant, anxiolytic, and antipsychotic effects. It has also been investigated for its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Furthermore, 1-(2,6-difluorobenzoyl)-4-propylpiperazine has been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

Mechanism of Action

The exact mechanism of action of 1-(2,6-difluorobenzoyl)-4-propylpiperazine is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various neurotransmitter systems, including the serotonin, dopamine, and norepinephrine systems. 1-(2,6-difluorobenzoyl)-4-propylpiperazine has also been shown to interact with various receptors, including the 5-HT1A, 5-HT2A, and D2 receptors.
Biochemical and Physiological Effects:
1-(2,6-difluorobenzoyl)-4-propylpiperazine has been shown to possess a wide range of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine. 1-(2,6-difluorobenzoyl)-4-propylpiperazine has also been shown to decrease the levels of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Furthermore, 1-(2,6-difluorobenzoyl)-4-propylpiperazine has been shown to possess antioxidant properties, reducing oxidative stress in cells.

Advantages and Limitations for Lab Experiments

1-(2,6-difluorobenzoyl)-4-propylpiperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in research. Furthermore, 1-(2,6-difluorobenzoyl)-4-propylpiperazine has been extensively studied, and its pharmacological properties are well-documented. However, 1-(2,6-difluorobenzoyl)-4-propylpiperazine also has some limitations. Its exact mechanism of action is not fully understood, and further research is needed to fully elucidate its pharmacological effects. Additionally, 1-(2,6-difluorobenzoyl)-4-propylpiperazine has not yet been extensively studied in clinical trials, and its safety and efficacy in humans are not yet fully known.

Future Directions

There are several future directions for research on 1-(2,6-difluorobenzoyl)-4-propylpiperazine. One area of interest is the potential use of 1-(2,6-difluorobenzoyl)-4-propylpiperazine in the treatment of neurodegenerative disorders. Further research is needed to fully elucidate its effects on the brain and to determine its potential as a therapeutic agent for these disorders. Additionally, 1-(2,6-difluorobenzoyl)-4-propylpiperazine's anti-inflammatory and antioxidant properties make it a potential candidate for the treatment of various inflammatory diseases. Further research is needed to determine its efficacy in these conditions. Finally, more research is needed to fully understand the mechanism of action of 1-(2,6-difluorobenzoyl)-4-propylpiperazine and to determine its safety and efficacy in humans.
Conclusion:
In conclusion, 1-(2,6-difluorobenzoyl)-4-propylpiperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. 1-(2,6-difluorobenzoyl)-4-propylpiperazine has been shown to possess a wide range of pharmacological properties, including antidepressant, anxiolytic, and antipsychotic effects. Its exact mechanism of action is not fully understood, but it is believed to modulate various neurotransmitter systems and interact with various receptors. 1-(2,6-difluorobenzoyl)-4-propylpiperazine has several advantages for lab experiments, but its safety and efficacy in humans are not yet fully known. Future research is needed to fully elucidate its pharmacological effects and determine its potential as a therapeutic agent.

Synthesis Methods

1-(2,6-difluorobenzoyl)-4-propylpiperazine can be synthesized through a multi-step process that involves the reaction of 2,6-difluorobenzoyl chloride with propylpiperazine in the presence of a base. The resulting product is then purified through column chromatography to obtain pure 1-(2,6-difluorobenzoyl)-4-propylpiperazine. This synthesis method has been validated through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.